Cas no 1059-85-4 (Cholest-5-en-3-ol,acetate, (3a)- (9CI))

Cholest-5-en-3-ol,acetate, (3a)- (9CI) Properties

Names and Identifiers

• Cholest-5-en-3-ol,acetate, (3a)- (9CI)
• 5-CHOLESTEN-3-ALPHA-OL ACETATE
• 5-CHOLESTEN-3A-OL 3-ACETATE
• 5-CHOLESTEN-3ALPHA-OL 3-ACETATE
• EPICHOLESTEROL ACETATE
• EPICHOLESTERYL ACETATE
• XUGISPSHIFXEHZ-GPJXBBLFSA-N
• SCHEMBL6300400
• 3alpha-acetoxycholest-5-ene
• CHOLEST-5-EN-3-OL, 3-ACETATE, (3.ALPHA.)-
• EPICHOLESTEROL ACETATE, (-)-
• ANTIMONY(III)OXIDE
• EPICHOLESTEROL ACETATE [MI]
• [(3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Cholest-5-en-3-ol,acetate,(3a)-(9ci)
• Q27256446
• 3.ALPHA.-ACETOXYCHOLEST-5-ENE
• 3596SFA73E
• UNII-3596SFA73E
• 3.ALPHA.-ACETYLCHOLESTERIN
• 1059-85-4
• Epicholesterol acetate
• +Expand

• InChIKey： XUGISPSHIFXEHZ-GPJXBBLFSA-N
• Inchi： InChI=1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-20,23-27H,7-9,11-18H2,1-6H3/t20-,23-,24+,25-,26+,27+,28+,29-/m1/s1
• SMILES： CC(CCC[C@H]([C@H]1CC[C@H]2[C@@H]3CC=C4C[C@@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C)C)C

Computed Properties

• Exact Mass: 428.365430770g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 428.365430770g/mol
• Heavy Atom Count: 31
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 7.95950
• PSA: 26.30000